![molecular formula C13H16N2O2 B4391796 1-mesityl-2,5-piperazinedione](/img/structure/B4391796.png)
1-mesityl-2,5-piperazinedione
Overview
Description
1-mesityl-2,5-piperazinedione, also known as MPD, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a derivative of piperazine and has a mesityl group attached to it. MPD has been studied extensively for its ability to act as a redox mediator and has shown promising results in various applications.
Mechanism of Action
The mechanism of action of 1-mesityl-2,5-piperazinedione is based on its ability to act as a redox mediator. This means that it can transfer electrons between two different species, which is essential for many chemical reactions. This compound has a high redox potential, which makes it an effective mediator for a wide range of reactions.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that it may have antioxidant properties and could potentially be used for the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-mesityl-2,5-piperazinedione in lab experiments is its high purity and stability. This compound is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using this compound is that it can be difficult to handle due to its propensity to form complexes with metal ions.
Future Directions
There are several future directions for research on 1-mesityl-2,5-piperazinedione. One area of interest is in the development of new synthetic routes for this compound that are more efficient and environmentally friendly. Another area of research is in the development of new applications for this compound, such as in the field of biomedicine. This compound has shown promising results in the treatment of oxidative stress-related diseases, and further research in this area could lead to the development of new therapies. Additionally, the use of this compound in energy storage devices and catalysis is an area of research that is likely to continue to grow in the future.
Scientific Research Applications
1-mesityl-2,5-piperazinedione has been studied extensively for its potential applications in various fields of scientific research. One of the main areas of interest is in the field of energy storage devices, such as batteries and supercapacitors. This compound has been shown to improve the performance of these devices by acting as a redox mediator, which enhances the charge transfer process.
Another area of research is in the field of catalysis. This compound has been shown to be an effective catalyst for various chemical reactions, including the oxidation of alcohols and the reduction of nitro compounds. The unique properties of this compound make it an attractive alternative to traditional catalysts, which often have limitations in terms of selectivity and efficiency.
Properties
IUPAC Name |
1-(2,4,6-trimethylphenyl)piperazine-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-8-4-9(2)13(10(3)5-8)15-7-11(16)14-6-12(15)17/h4-5H,6-7H2,1-3H3,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJNUAPPAQWLYFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)N2CC(=O)NCC2=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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